Cas no 2228668-42-4 (1-(6-chloro-2-methoxypyridin-3-yl)-3-oxocyclobutane-1-carbonitrile)

• Product Name: 1-(6-chloro-2-methoxypyridin-3-yl)-3-oxocyclobutane-1-carbonitrile
• CAS No: 2228668-42-4
• MF: C₁₁H₉ClN₂O₂
• MW: 236.654361486435
• CID: 6452845
• PubChem ID: 165795704
• Update Time: 2025-11-01

1-(6-chloro-2-methoxypyridin-3-yl)-3-oxocyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(6-chloro-2-methoxypyridin-3-yl)-3-oxocyclobutane-1-carbonitrile
• EN300-1994647
• 2228668-42-4

• Inchi： 1S/C11H9ClN2O2/c1-16-10-8(2-3-9(12)14-10)11(6-13)4-7(15)5-11/h2-3H,4-5H2,1H3
• InChI Key： JEDJNVSRUDGWIM-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=N1)OC)C1(C#N)CC(C1)=O

Computed Properties

• Exact Mass: 236.0352552g/mol
• Monoisotopic Mass: 236.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 63Ų

Additional information on 1-(6-chloro-2-methoxypyridin-3-yl)-3-oxocyclobutane-1-carbonitrile

Comprehensive Overview of 1-(6-Chloro-2-methoxypyridin-3-yl)-3-oxocyclobutane-1-carbonitrile (CAS No. 2228668-42-4)

The compound 1-(6-chloro-2-methoxypyridin-3-yl)-3-oxocyclobutane-1-carbonitrile (CAS No. 2228668-42-4) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a pyridine ring and a cyclobutane core, this molecule serves as a versatile intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets through its carbonitrile and ketone functional groups.

In recent years, the demand for heterocyclic compounds like 1-(6-chloro-2-methoxypyridin-3-yl)-3-oxocyclobutane-1-carbonitrile has surged due to their role in developing novel therapeutics. This compound's chloro and methoxy substituents enhance its reactivity, making it a valuable building block for small-molecule inhibitors and catalysts. Its CAS No. 2228668-42-4 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and material science.

One of the key trends driving interest in this compound is its potential application in sustainable chemistry. As industries shift toward greener practices, 1-(6-chloro-2-methoxypyridin-3-yl)-3-oxocyclobutane-1-carbonitrile is being explored for its compatibility with eco-friendly synthesis methods. Researchers are investigating its use in photocatalysis and biocatalysis, aligning with the global push for reduced environmental impact in chemical manufacturing.

The compound's structural complexity also makes it a subject of computational studies. Molecular docking and quantum chemistry simulations are employed to predict its interactions with biological targets, a topic frequently queried in AI-driven drug discovery platforms. Its nitrile group, in particular, is a focal point for designing enzyme inhibitors, a hot topic in precision medicine.

From a commercial perspective, CAS No. 2228668-42-4 is listed in catalogs of leading chemical suppliers, often under the category of high-value intermediates. Its synthesis and purification protocols are widely discussed in patents and journals, highlighting its industrial significance. The compound's stability under various conditions makes it suitable for scale-up production, a critical factor for pharmaceutical developers.

In summary, 1-(6-chloro-2-methoxypyridin-3-yl)-3-oxocyclobutane-1-carbonitrile represents a convergence of scientific innovation and industrial utility. Its multifaceted applications—from drug design to green chemistry—ensure its continued relevance in cutting-edge research. As the scientific community delves deeper into its properties, this compound is poised to play a pivotal role in advancing next-generation therapeutics and sustainable technologies.